![molecular formula C25H33N3O4S B4518140 1-[(2-methylbenzyl)sulfonyl]-N-[4-(4-morpholinyl)benzyl]-4-piperidinecarboxamide](/img/structure/B4518140.png)
1-[(2-methylbenzyl)sulfonyl]-N-[4-(4-morpholinyl)benzyl]-4-piperidinecarboxamide
Overview
Description
1-[(2-methylbenzyl)sulfonyl]-N-[4-(4-morpholinyl)benzyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C25H33N3O4S and its molecular weight is 471.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 471.21917772 g/mol and the complexity rating of the compound is 718. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
Research on aromatic sulfonamide inhibitors, such as those structurally related to "1-[(2-methylbenzyl)sulfonyl]-N-[4-(4-morpholinyl)benzyl]-4-piperidinecarboxamide", has shown significant inhibition of carbonic anhydrase (CA) isoenzymes, including hCA I, II, IV, and XII. These inhibitors exhibit nanomolar half maximal inhibitory concentration (IC50) values, indicating their potent inhibitory effects on different CA isoenzymes, which play crucial roles in physiological processes like respiration, acid-base balance, and ion transport (Supuran, Maresca, Gregáň, & Remko, 2013).
Synthesis and Chemical Reactivity
Sulfonyl compounds related to the queried chemical have been used in the synthesis of novel chemical entities. For example, the synthesis of o-sulfamidotriazobenzenes from 1,1'-sulfonylbis(benzotriazole) showcases the reactivity of sulfonyl compounds with secondary amines to afford various chemically interesting and potentially bioactive molecules (Katritzky, Khelashvili, Le, Mohapatra, & Steel, 2007).
Hydrogen Bonding and Crystal Structures
The study of proton-transfer compounds of acids with aliphatic nitrogen bases, including morpholine and piperidine, helps in understanding the hydrogen bonding and crystal structure patterns in compounds structurally related to "this compound". These insights contribute to the design of new materials and drugs by understanding their solid-state chemistry and molecular interactions (Smith, Wermuth, & Sagatys, 2011).
Anti-Acetylcholinesterase Activity
Some derivatives of piperidine have been evaluated for their anti-acetylcholinesterase (anti-AChE) activity, which is a key target in the treatment of neurodegenerative diseases such as Alzheimer's. Research in this area could provide insights into developing new therapeutic agents for managing neurodegenerative conditions (Sugimoto et al., 1990).
Properties
IUPAC Name |
1-[(2-methylphenyl)methylsulfonyl]-N-[(4-morpholin-4-ylphenyl)methyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O4S/c1-20-4-2-3-5-23(20)19-33(30,31)28-12-10-22(11-13-28)25(29)26-18-21-6-8-24(9-7-21)27-14-16-32-17-15-27/h2-9,22H,10-19H2,1H3,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDCDCOAOTUZSJA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CS(=O)(=O)N2CCC(CC2)C(=O)NCC3=CC=C(C=C3)N4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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